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Introduction

Carbon dioxide enhanced oil recovery (CO₂-EOR) is a tertiary recovery method used to extract

residual oil from reservoirs after primary and secondary recovery methods have been

exhausted.[1] The process involves injecting CO₂ into an oil reservoir, which interacts with the

crude oil to improve its flow characteristics and displacement efficiency.[2] A key aspect of this

technology is the dissolution of CO₂ into the crude oil, which leads to favorable changes in fluid

properties.[3][4] This document provides detailed application notes and experimental protocols

for researchers and scientists studying the mechanisms and effectiveness of dissolved CO₂ in

EOR. The application of CO₂-EOR not only enhances energy production but also offers a

method for carbon capture, utilization, and storage (CCUS), where anthropogenic CO₂ can be

sequestered in geological formations.[3][5]

Mechanisms of Dissolved CO₂ in Enhanced Oil
Recovery
The effectiveness of CO₂-EOR is largely dependent on the physical and chemical interactions

between CO₂ and crude oil at reservoir conditions. When CO₂ is injected into a reservoir, its

dissolution into the oil phase triggers several recovery mechanisms.[6] These mechanisms are

most effective when the injection pressure is above the minimum miscibility pressure (MMP),

the pressure at which CO₂ and oil become miscible, forming a single phase that eliminates

interfacial tension.[7][8] However, even in immiscible conditions (below MMP), the dissolution of

CO₂ provides significant benefits.[3][9]
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The primary mechanisms include:

Oil Swelling: The dissolution of CO₂ into crude oil causes the oil volume to expand.[4][10][11]

This swelling effect forces the oil out of pore spaces and increases the overall volume of the

oil bank moving towards production wells.[9]

Viscosity Reduction: CO₂ is highly soluble in crude oil, and its presence significantly reduces

the oil's viscosity.[3][11][12] This reduction improves the oil's mobility, making it easier to

displace and flow through the reservoir rock.[13]

Interfacial Tension (IFT) Reduction: Dissolved CO₂ lowers the IFT between the oil and water

phases.[3] This reduction weakens the capillary forces that trap oil droplets in the pore

throats of the reservoir rock, allowing them to be mobilized.[12]

Light Hydrocarbon Extraction: Supercritical CO₂ can extract light to intermediate

hydrocarbons from the crude oil.[3] This process alters the composition of the oil, making it

lighter and less viscous, and contributes to the development of a miscible front.
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1. Apparatus Setup
- Long coiled tube (slim-tube)

- Packed with sand/beads
- Placed in an oven

2. Core Saturation
- Saturate slim-tube with crude oil

- Establish initial oil volume

3. First Pressure Run
- Set oven to reservoir temperature

- Set back-pressure regulator to first test pressure

4. CO₂ Injection
- Inject CO₂ at a constant rate

- Continue until 1.2 pore volumes (PV) are injected

5. Data Collection
- Continuously record produced oil, gas, and pressure drop

- Observe effluent fluid color and density

6. Calculate Recovery
- Determine the oil recovery factor at 1.2 PV of CO₂ injected

7. Repeat at Higher Pressure
- Clean and re-saturate the slim-tube

- Increase back-pressure and repeat steps 3-6

8. Plot and Determine MMP
- Plot oil recovery factor vs. injection pressure

- Identify MMP at the 'knee' of the curve (recovery > 90%)
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1. Core Preparation
- Clean, dry, and measure

porosity/permeability

2. Saturation
- Saturate with brine

- Flood with oil to S_wc
- Age core

3. Secondary Recovery
- Inject brine (waterflood)

- Establish residual oil saturation (S_orw)

4. Tertiary CO₂ Injection
- Set reservoir P & T

- Inject CO₂ (continuous or WAG)

5. Production Monitoring
- Collect and measure produced

oil, water, and gas volumes

6. Data Analysis
- Calculate incremental and
ultimate oil recovery factors

7. Post-Flood Analysis (Optional)
- Analyze changes in core properties

and fluid saturations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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